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Compound of Interest

Compound Name: Boc-Cys(Trt)-OH

Cat. No.: B8817205 Get Quote

Technical Guide to the Safe Handling of Boc-
Cys(Trt)-OH
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the safety data and handling

precautions for N-α-(t-Butoxycarbonyl)-S-trityl-L-cysteine, commonly referred to as Boc-
Cys(Trt)-OH. The information is intended to support laboratory safety protocols and to ensure

the responsible use of this reagent in research and development.

Chemical and Physical Properties
Boc-Cys(Trt)-OH is a widely used derivative of the amino acid L-cysteine in solid-phase

peptide synthesis (SPPS). The tert-butoxycarbonyl (Boc) group protects the α-amino group,

while the bulky trityl (Trt) group protects the thiol side chain.
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Property Value

CAS Number 21947-98-8[1]

Molecular Formula C₂₇H₂₉NO₄S[1]

Molecular Weight 463.59 g/mol

Appearance White to off-white or beige powder

Melting Point 143-146 °C

Storage Temperature

-20°C (-15°C to -25°C) is recommended for

long-term storage. Some suppliers suggest

storage at 2°C - 8°C.

Toxicological Data
A thorough review of publicly available safety data reveals a lack of quantitative toxicological

information for Boc-Cys(Trt)-OH. No LD50 (lethal dose, 50%) or LC50 (lethal concentration,

50%) values have been determined. The toxicological properties have not been fully

investigated. Therefore, this compound should be handled with the care due to a potentially

hazardous substance. The primary hazards identified are related to irritation.

GHS Hazard and Precautionary Information
The following tables summarize the Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals information for Boc-Cys(Trt)-OH.

Table 1: GHS Hazard Classification

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[1]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation.[1]

Specific Target Organ Toxicity -

Single Exposure
Category 3

H335: May cause respiratory

irritation.[1]
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Table 2: GHS Precautionary Statements
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Type Code Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[1]

P264
Wash skin thoroughly after

handling.[1]

P271
Use only outdoors or in a well-

ventilated area.[1]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[1]

Response P302 + P352
IF ON SKIN: Wash with plenty

of water.

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

P312

Call a POISON

CENTER/doctor if you feel

unwell.[1]

P332 + P313
If skin irritation occurs: Get

medical advice/attention.

P337 + P313
If eye irritation persists: Get

medical advice/attention.[1]

P362 + P364
Take off contaminated clothing

and wash it before reuse.
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Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.

P405 Store locked up.

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.[1]

Handling and Personal Protective Equipment (PPE)
Adherence to proper handling procedures and the use of appropriate personal protective

equipment are crucial to minimize risk.

Table 3: Recommended Personal Protective Equipment

Protection Type Specification

Eye/Face Protection Safety glasses with side-shields or goggles.

Skin Protection
Chemically resistant gloves (e.g., nitrile rubber).

Lab coat or other protective clothing.

Respiratory Protection

For operations generating dust, a NIOSH-

approved N95 or higher-rated dust mask should

be used.[2]

Hand Protection
Inspect gloves for integrity before use and use

proper glove removal technique.

Handling Workflow Diagram
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Standard Handling Workflow for Boc-Cys(Trt)-OH

Preparation
- Review SDS

- Don appropriate PPE
- Work in a ventilated area

Weighing
- Use an analytical balance

- Handle carefully to avoid dust

Proceed with caution

Dissolution
- Add solid to solvent slowly
- Use appropriate solvent

Reaction
- Monitor reaction progress

- Maintain controlled conditions

Cleanup
- Quench reaction if necessary

- Segregate waste

Disposal
- Dispose of waste in labeled containers

- Follow institutional guidelines
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Emergency Response Workflow

Incident Occurs
(Spill or Exposure)

Assess the Situation
- Ensure personal safety
- Identify the substance

Spill Response

Spill

Personal Exposure

Exposure

Evacuate Area
(if necessary)

Contain Spill
- Use absorbent material
- Avoid generating dust

Skin Contact
- Wash with soap and water

Eye Contact
- Rinse with water for 15 mins

Inhalation
- Move to fresh air

Clean Up Spill
- Follow institutional procedures

Seek Medical Attention

If symptoms develop
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Deprotection Logic for Boc-Cys(Trt)-OH

Boc-Cys(Trt)-OH

Acidic Conditions
(e.g., TFA)

Boc Group Removal Trityl Group Removal

Products:
- Free Amine (as salt)

- Isobutylene (gas)
- CO2 (gas)

Products:
- Free Thiol

- Trityl Cation (trapped)

Scavengers
(e.g., TIS, H2O, EDT)

Requires Scavengers to
trap reactive cation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Boc-Cys(Trt)-OH safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8817205#boc-cys-trt-oh-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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